
Introduction: The Indispensable Role of an
Isotopic Standard

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Trazodone-d6 Hydrochloride

CAS No.: 1181578-71-1

Cat. No.: B563108

Get Quote

Trazodone-d6 hydrochloride (CAS No. 1181578-71-1) is the deuterated, stable isotope-

labeled analog of Trazodone hydrochloride, a well-established antidepressant of the serotonin

antagonist and reuptake inhibitor (SARI) class.[1] While chemically similar to its parent

compound, the strategic replacement of six hydrogen atoms with deuterium imparts a crucial

mass shift without significantly altering its physicochemical properties. This distinction makes

Trazodone-d6 hydrochloride an invaluable tool, primarily serving as a high-fidelity internal

standard for the quantitative analysis of Trazodone in complex biological matrices.[2][3]

This guide, intended for researchers, analytical chemists, and drug development professionals,

provides a comprehensive overview of Trazodone-d6 hydrochloride. It delves into the

foundational pharmacology of Trazodone, elucidates the significance of isotopic labeling, and

presents a detailed framework for its application in modern bioanalytical workflows, particularly

liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Physicochemical Profile
Trazodone-d6 hydrochloride is a white to off-white solid, typically supplied as a certified

reference material (CRM) in a solution, often methanol.[2][3] Its identity and purity are critical
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for its function as a quantitative standard.

Property Value Source(s)

CAS Number 1181578-71-1 [2][4]

Molecular Formula C₁₉H₁₆D₆ClN₅O • HCl [2]

Formula Weight 414.36 g/mol (or 414.4) [2][5][6]

Formal Name

2-[3-[4-(3-chlorophenyl)-1-

piperazinyl]propyl-d₆]-1,2,4-

triazolo[4,3-a]pyridin-3(2H)-

one, monohydrochloride

[2]

Synonyms Trazodone-d6 HCl [3]

Physical Form Solid [7]

Solubility

Soluble in Methanol, DMSO,

and slightly soluble in aqueous

acid and water.

[7][8]

Storage Temperature -20°C [2][7]

Purity ≥98% [8]

Pharmacological Context: Understanding the Parent
Compound, Trazodone
To appreciate the application of Trazodone-d6, one must first understand the behavior of

Trazodone in biological systems. Trazodone is prescribed for major depressive disorder and is

also used for insomnia.[3][9]

Mechanism of Action
Trazodone's therapeutic effects are attributed to a multimodal mechanism:

Serotonin Reuptake Inhibition: It selectively inhibits the reuptake of serotonin at the synaptic

cleft, increasing its availability.[10]
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Receptor Antagonism: It is a potent antagonist at serotonin 5-HT2A and 5-HT2C receptors.

This action is believed to contribute to its antidepressant and anxiolytic effects while

mitigating side effects like insomnia and sexual dysfunction commonly associated with

SSRIs.[9]

Other Receptor Activity: It also blocks histamine H1 and α1-adrenergic receptors, which

accounts for its sedative effects.[8][9]

Pharmacokinetics: The Journey Through the Body
The absorption, distribution, metabolism, and excretion (ADME) profile of Trazodone dictates

its therapeutic window and informs the design of bioanalytical studies.

Absorption: Trazodone is well-absorbed after oral administration, with peak plasma

concentrations reached within 1-2 hours.[10][11] Food can delay absorption and slightly

increase the total amount of drug absorbed.[10][12]

Distribution: It is highly protein-bound in plasma (89-95%).[9][13]

Metabolism: Trazodone is extensively metabolized in the liver. The primary pathway is

mediated by the cytochrome P450 3A4 (CYP3A4) enzyme, which leads to the formation of

an active metabolite, m-chlorophenylpiperazine (m-CPP).[9][14][15] Other enzymes,

including CYP2D6, play a minor role.[9][16] m-CPP itself is a serotonin receptor agonist and

contributes to the overall pharmacological profile.[16][17]

Excretion: The majority of Trazodone metabolites are excreted in the urine (approximately

75%), with a smaller portion eliminated in the feces.[10] The terminal elimination half-life is

biphasic, with a terminal phase of about 5-9 hours.[9][10]
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Fig 1. Metabolic pathway of Trazodone.

The Critical Role of Deuteration in Bioanalysis
The substitution of hydrogen with deuterium, a stable (non-radioactive) isotope, is a

cornerstone of modern quantitative mass spectrometry. Trazodone-d6 is an ideal internal

standard (IS) for several reasons:

Co-elution: Being chemically almost identical to the unlabeled Trazodone (the analyte),

Trazodone-d6 exhibits nearly the same chromatographic behavior. This means it elutes at

the same retention time during liquid chromatography, a critical factor for accurate

quantification.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.benchchem.com/product/b563108/docs?utm_src=pdf-body-img#introduction-the-indispensable-role-of-an-isotopic-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Similar Ionization Efficiency: Both the analyte and the IS respond similarly in the mass

spectrometer's ion source, minimizing variability.

Correction for Matrix Effects and Extraction Loss: During sample preparation (e.g., protein

precipitation or liquid-liquid extraction) and analysis, any loss of analyte is mirrored by a

proportional loss of the IS.[18] Similarly, any suppression or enhancement of the signal due

to interfering substances in the matrix (e.g., plasma, urine) affects both compounds equally.

The ratio of the analyte signal to the IS signal remains constant, correcting for these

variations and ensuring a robust and accurate measurement.

Mass Differentiation: The mass difference of 6 Daltons (due to the six deuterium atoms)

allows the mass spectrometer to easily distinguish between the analyte and the internal

standard, preventing signal overlap.[18][19]

Application Spotlight: Quantitative Analysis by LC-
MS/MS
The gold standard for quantifying Trazodone in biological fluids is liquid chromatography-

tandem mass spectrometry (LC-MS/MS).[17][20][21] Trazodone-d6 hydrochloride is the

preferred internal standard for this application.[18][20]
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Fig 2. Bioanalytical workflow using Trazodone-d6.
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Validated LC-MS/MS Protocol for Trazodone
Quantification
The following protocol is a representative example synthesized from established

methodologies.[17][18][19][20] Researchers must validate the method according to regulatory

guidelines (e.g., FDA, EMA) for their specific application.

1. Preparation of Standards and Solutions

Stock Solutions: Prepare a 1 mg/mL stock solution of Trazodone hydrochloride and

Trazodone-d6 hydrochloride (as free base) in methanol.[17]

Working Solutions: Serially dilute the Trazodone stock solution with a 50:50 mixture of

methanol and water to create calibration standards ranging from approximately 5 ng/mL to

3000 ng/mL.[18][20]

Internal Standard (IS) Working Solution: Dilute the Trazodone-d6 stock solution to a fixed

concentration (e.g., 400 ng/mL) using the same diluent.[17]

2. Sample Preparation (Protein Precipitation)

Aliquot: In a microcentrifuge tube, place 100 µL of the biological sample (e.g., human

plasma), calibration standard, or quality control (QC) sample.

Spike IS: Add a small volume (e.g., 25 µL) of the IS working solution to every tube except for

blank samples.

Precipitation: Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex: Vortex the tubes for 1 minute to ensure thorough mixing.

Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 rpm) for 10 minutes to

pellet the precipitated proteins.

Transfer: Carefully transfer the supernatant to a clean vial for injection into the LC-MS/MS

system.
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3. LC-MS/MS Instrumental Conditions

LC System: A high-performance or ultra-high-performance liquid chromatography

(HPLC/UHPLC) system.

Column: A reversed-phase column, such as an Inertsil C8 (50 x 4.6 mm, 3 µm) or a Zorbax

Eclipse XDB C8 (150 x 4.6 mm, 5 µm), is suitable.[17][18]

Mobile Phase: An isocratic or gradient elution using a mixture of an aqueous buffer (e.g., 2

mM ammonium acetate, pH 4.0) and an organic solvent (e.g., a mixture of acetonitrile and

methanol).[17][18]

Flow Rate: Typically between 0.7 to 1.0 mL/min.[17][18][22]

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source operating in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-

product ion transitions for both Trazodone and Trazodone-d6.

Trazodone Transition: m/z 372.2 → 176.0[17][18]

Trazodone-d6 Transition: m/z 378.2 → 182.1[18][19]

4. Data Analysis

Calibration Curve: Construct a calibration curve by plotting the peak area ratio (Trazodone

peak area / Trazodone-d6 peak area) against the nominal concentration of the calibration

standards.

Regression: Apply a linear regression model with a weighting factor (e.g., 1/x²) to the

calibration curve.[17]

Quantification: Determine the concentration of Trazodone in unknown samples by

interpolating their peak area ratios from the regression line.

Synthesis and Quality Control
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The synthesis of Trazodone hydrochloride generally involves the reaction of 1-(3-

chlorophenyl)-4-(3-chloropropyl) piperazine with[2][7]triazolo[4,3-a]pyridin-3(2H)-one, followed

by treatment with a hydrochloric acid source.[23][24][25] The deuterated version, Trazodone-

d6, is prepared using a deuterated propyl precursor.

For its use as a certified reference material, rigorous quality control is paramount. The final

product must be characterized to confirm its chemical identity, purity (both chemical and

isotopic), and concentration. This ensures the accuracy and reliability of the quantitative data it

helps generate. Recent patents have focused on purification processes to minimize genotoxic

impurities from the synthesis process.[1]

Safety and Handling
According to its Safety Data Sheet (SDS), Trazodone-d6 hydrochloride is classified as

harmful if swallowed (Acute Toxicity 4, Oral).[4][26] Standard laboratory precautions should be

taken when handling this compound.

Personal Protective Equipment (PPE): Wear gloves, a lab coat, and eye protection.

Handling: Avoid ingestion and inhalation. Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.[26]

Storage: Store in a tightly sealed container at the recommended temperature of -20°C in a

freezer, preferably under an inert atmosphere.[2][7]

Conclusion
Trazodone-d6 hydrochloride (CAS: 1181578-71-1) is more than just a labeled molecule; it is

an enabling tool for precision in pharmaceutical and clinical research. By serving as a robust

internal standard, it allows for the accurate and reliable quantification of Trazodone in biological

systems. This capability is fundamental to pharmacokinetic studies, bioequivalence trials, and

therapeutic drug monitoring, ultimately supporting the safe and effective use of Trazodone in

clinical practice. Its application in validated LC-MS/MS methods represents a pinnacle of

bioanalytical science, providing the high-quality data necessary to advance drug development

and patient care.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.caymanchem.com/product/19052/trazodone-d6-hydrochloride-crm
https://m.chemicalbook.com/ProductChemicalPropertiesCB11121983_EN.htm
https://www.tdcommons.org/cgi/viewcontent.cgi?article=7047&context=dpubs_series
https://patents.google.com/patent/CN105777745A/en
https://www.chemicalbook.com/synthesis/trazodone-hydrochloride.htm
https://www.prolekare.cz/en/specialist-agreement
https://www.benchchem.com/product/b563108/docs?utm_src=pdf-body#introduction-the-indispensable-role-of-an-isotopic-standard
https://pubchem.ncbi.nlm.nih.gov/compound/Trazodone-d6-Hydrochloride
https://cdn.caymanchem.com/cdn/msds/19051m.pdf
https://cdn.caymanchem.com/cdn/msds/19051m.pdf
https://www.caymanchem.com/product/19052/trazodone-d6-hydrochloride-crm
https://m.chemicalbook.com/ProductChemicalPropertiesCB11121983_EN.htm
https://www.benchchem.com/product/b563108/docs?utm_src=pdf-body#introduction-the-indispensable-role-of-an-isotopic-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Bertin Bioreagent. (n.d.). Trazodone-d6 (hydrochloride) (CRM). Retrieved from [Link]

Cerilliant. (n.d.). Trazodone-D6 HCl. Retrieved from [Link]

Shin, J. J., & Saadabadi, A. (2023). Trazodone. In StatPearls. StatPearls Publishing.

Retrieved from [Link]

PubChem. (n.d.). Trazodone-d6 hydrochloride. National Center for Biotechnology

Information. Retrieved from [Link]

Nilsen, O. G., & Dale, O. (1980). Single dose pharmacokinetics of trazodone in healthy
subjects. British journal of clinical pharmacology, 10(1), 77–80.

Product Monograph. (2015). trazodone HCl. Retrieved from [Link]

Product Monograph. (2009). Zym-TRAZODONE. Retrieved from [Link]

Prakash, C. P., Patil, S. A., & Pawar, S. P. (2022). Analytical Method Development and
Validation of Trazadone Hydrochloride in Bulk and Solid Dosage Form Using Uv
Spectrophotometer and Uhplc Method. Journal of Analytical & Bioanalytical Techniques,
13(8), 474.
Abd El-Aziz, O., et al. (2011). Stability indicating spectrophotometric methods for
determination of Trazodone Hydrochloride in presence of its degradation products. Analytical
Chemistry, an Indian Journal, 10(7), 470-480.
Suneetha, A., & Raja, R. (2013). Validated HPLC-MS/MS Method for Determination of
Trazodone in Human Plasma.
Pai, N. R., et al. (2010). Development and validation of liquid chromatogrphic method for
Trazodone hydrochloride. Journal of Chemical and Pharmaceutical Research, 2(2), 478-488.

Scholars Research Library. (n.d.). Development and validation of liquid chromatographic

method for trazodone hydrochloride. Retrieved from [Link]

Pharmaffiliates. (n.d.). Trazodone-impurities. Retrieved from [Link]

Li, Q., et al. (2024). LC-MS/MS determination of trazodone in human plasma and its
pharmacokinetic study in healthy Chinese. Bioanalysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.bertin-bioreagent.com/bertin/show/Trazodone-d6-(hydrochloride)-(CRM)
https://www.cerilliant.com/shop-online/trazodone-d6-hcl-t-079
https://www.ncbi.nlm.nih.gov/books/NBK470561/
https://www.benchchem.com/product/b563108/docs?utm_src=pdf-body#introduction-the-indispensable-role-of-an-isotopic-standard
https://pubchem.ncbi.nlm.nih.gov/compound/Trazodone-d6-hydrochloride
https://pdf.hres.ca/dpd_pm/00030221.PDF
https://pdf.hres.ca/dpd_pm/00008587.PDF
https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-liquid-chromatographic-method-for-trazodone-hydrochloride.pdf
https://www.pharmaffiliates.com/en/trazodone-impurities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Taylor & Francis Online. (2024). LC-MS/MS determination of trazodone in human plasma

and its pharmacokinetic study in healthy Chinese. Retrieved from [Link]

Kale, P., et al. (2014). Determination of trazodone in human plasma by reversed-phase liquid
chromatography-mass spectrometry with electrospray ionisation. International Journal of
Pharmacy and Pharmaceutical Sciences, 6(9), 235-241.
Yamato, C., et al. (1979). [Pharmacokinetics and metabolism of trazodone in man (author's
transl)]. Arzneimittel-Forschung, 29(8a), 1264-1270.

Semantic Scholar. (2014). DETERMINATION OF TRAZODONE IN HUMAN PLASMA BY

REVERSED-PHASE LIQUID CHROMATOGRAPHY-MASS SPECTROMETRY WITH

ELECTROSPRAY IONISATION. Retrieved from [Link]

Research Square. (2024). Characterization of trazodone metabolic pathways and species-

specific profiles. Retrieved from [Link]

Technical Disclosure Commons. (2023). A process for the preparation of Trazodone and its

hydrochloride. Retrieved from [Link]

proLékaře.cz. (n.d.). What Did the Patent for the Synthesis of Highly Purified Trazodone

Bring?. Retrieved from [Link]

Zhang, Y., et al. (2024). Characterization of trazodone metabolic pathways and species-
specific profiles. Scientific Reports, 14(1), 24520.
Rotzinger, S., Fang, J., & Baker, G. B. (1998). Trazodone is metabolized to m-
chlorophenylpiperazine by CYP3A4 from human sources. Drug Metabolism and Disposition,
26(6), 572-575.

SynZeal. (n.d.). Trazodone Impurities. Retrieved from [Link]

Rotzinger, S., Fang, J., & Baker, G. B. (1998). TRAZODONE IS METABOLIZED TO m-
CHLOROPHENYLPIPERAZINE BY CYP3A4 FROM HUMAN SOURCES. Drug Metabolism
and Disposition, 26(6), 572-575.
Google Patents. (n.d.). CN105777745A - Preparation method of trazodone hydrochloride.
Brogden, R. N., Heel, R. C., & Speight, T. M. (1981). Trazodone: a review of its
pharmacological properties and therapeutic use in depression and anxiety. Drugs, 21(6),
401–429.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.tandfonline.com/doi/full/10.4155/bio-2024-0071
https://www.semanticscholar.org/paper/DETERMINATION-OF-TRAZODONE-IN-HUMAN-PLASMA-BY-LIQUID-Kale-Agrawal/c8e5b4f6e3c0b1d3a5e8e1a1c9e3f9c3a2f1b0a0
https://www.researchsquare.com/article/rs-3498616/v1
https://www.tdcommons.org/dpubs_series/5965
https://www.prolekare.cz/en/pharmacotherapy-in-psychiatry/what-did-the-patent-for-the-synthesis-of-highly-purified-trazodone-bring-128225
https://www.synzeal.com/trazodone-impurities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fagiolini, A., et al. (2024). Targeting heterogeneous depression with trazodone prolonged
release: from neuropharmacology to clinical application.

ResearchGate. (2024). Sustained-release Drug Delivery System of Trazodone Hydrochloride

Based on Electrospray Technology: Preparation, Characterization, In vitro and In vivo

Evaluation. Retrieved from [Link]

ResearchGate. (2024). Development and Evaluation of Trazodone Hydrochloride Tablets for

Oral Drug Delivery Technology. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. The biggest source of information for doctors – pr... | proLékaře.cz [prolekare.cz]

2. caymanchem.com [caymanchem.com]

3. Trazodone-D6 HCl | Certified Solutions Standards | Certified Reference Materials -
Cerilliant [cerilliant.com]

4. Trazodone-d6 hydrochloride | C19H23Cl2N5O | CID 45040566 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. pharmaffiliates.com [pharmaffiliates.com]

6. scbt.com [scbt.com]

7. Trazodone-D6 Hydrochloride CAS#: 1181578-71-1 [m.chemicalbook.com]

8. Trazodone Hydrochloride - LKT Labs [lktlabs.com]

9. Trazodone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

10. pdf.hres.ca [pdf.hres.ca]

11. Trazodone Hydrochloride: From Absorption Kinetics to Therapeutic Efficacy in Major
Depressive Disorder_Chemicalbook [chemicalbook.com]

12. Single dose pharmacokinetics of trazodone in healthy subjects. | Semantic Scholar
[semanticscholar.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.researchgate.net/publication/376378418_Sustained-release_Drug_Delivery_System_of_Trazodone_Hydrochloride_Based_on_Electrospray_Technology_Preparation_Characterization_In_vitro_and_In_vivo_Evaluation
https://www.researchgate.net/publication/379095941_Development_and_Evaluation_of_Trazodone_Hydrochloride_Tablets_for_Oral_Drug_Delivery_Technology
https://www.benchchem.com/product/b563108?utm_src=pdf-custom-synthesis#bc-rfq
https://www.prolekare.cz/en/specialist-agreement
https://www.caymanchem.com/product/19052/trazodone-d6-hydrochloride-crm
https://www.cerilliant.com/products/catalog/items/details?itemNo=1f5f2da3-a137-479c-b6b0-56064731a8d5&item=T-079
https://www.cerilliant.com/products/catalog/items/details?itemNo=1f5f2da3-a137-479c-b6b0-56064731a8d5&item=T-079
https://pubchem.ncbi.nlm.nih.gov/compound/Trazodone-d6-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Trazodone-d6-Hydrochloride
https://www.pharmaffiliates.com/en/parentapi/trazodone-impurities
https://www.scbt.com/p/trazodone-d6-hydrochloride-1181578-71-1
https://m.chemicalbook.com/ProductChemicalPropertiesCB11121983_EN.htm
https://lktlabs.com/product/trazodone-hydrochloride/
https://www.ncbi.nlm.nih.gov/books/NBK470560/
https://pdf.hres.ca/dpd_pm/00008933.PDF
https://www.chemicalbook.com/article/trazodone-hydrochloride-from-absorption-kinetics-to-therapeutic-efficacy-in-major-depressive-disorder.htm
https://www.chemicalbook.com/article/trazodone-hydrochloride-from-absorption-kinetics-to-therapeutic-efficacy-in-major-depressive-disorder.htm
https://www.semanticscholar.org/paper/Single-dose-pharmacokinetics-of-trazodone-in-Nilsen-Dale/8afdcca2da6d0c0fa15bc5aa8178f176de01abb9
https://www.semanticscholar.org/paper/Single-dose-pharmacokinetics-of-trazodone-in-Nilsen-Dale/8afdcca2da6d0c0fa15bc5aa8178f176de01abb9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. pdf.hres.ca [pdf.hres.ca]

14. [PDF] Trazodone is metabolized to m-chlorophenylpiperazine by CYP3A4 from human
sources. | Semantic Scholar [semanticscholar.org]

15. dl.icdst.org [dl.icdst.org]

16. Characterization of trazodone metabolic pathways and species-specific profiles - PMC
[pmc.ncbi.nlm.nih.gov]

17. scispace.com [scispace.com]

18. researchgate.net [researchgate.net]

19. DETERMINATION OF TRAZODONE IN HUMAN PLASMA BY REVERSED-PHASE
LIQUID CHROMATOGRAPHY-MASS SPECTROMETRY WITH ELECTROSPRAY
IONISATION | Semantic Scholar [semanticscholar.org]

20. LC-MS/MS determination of trazodone in human plasma and its pharmacokinetic study
in healthy Chinese - PubMed [pubmed.ncbi.nlm.nih.gov]

21. tandfonline.com [tandfonline.com]

22. omicsonline.org [omicsonline.org]

23. tdcommons.org [tdcommons.org]

24. CN105777745A - Preparation method of trazodone hydrochloride - Google Patents
[patents.google.com]

25. Trazodone hydrochloride synthesis - chemicalbook [chemicalbook.com]

26. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Introduction: The Indispensable Role of an Isotopic
Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563108/docs#introduction-the-indispensable-role-of-
an-isotopic-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://pdf.hres.ca/dpd_pm/00030282.PDF
https://www.semanticscholar.org/paper/Trazodone-is-metabolized-to-by-CYP3A4-from-human-Rotzinger-Fang/84e07e26c2d241cc0406cb4d1ee57126f43c7e0f
https://www.semanticscholar.org/paper/Trazodone-is-metabolized-to-by-CYP3A4-from-human-Rotzinger-Fang/84e07e26c2d241cc0406cb4d1ee57126f43c7e0f
https://dl.icdst.org/pdfs/files3/305df5d16418276d3233c8077b61d357.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12518996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12518996/
https://scispace.com/pdf/validated-hplc-ms-ms-method-for-determination-of-trazodone-17uozc4k02.pdf
https://www.researchgate.net/publication/288116091_Determination_of_trazodone_in_human_plasma_by_reversed-phase_liquid_chromatography-mass_spectrometry_with_electrospray_ionisation
https://www.semanticscholar.org/paper/DETERMINATION-OF-TRAZODONE-IN-HUMAN-PLASMA-BY-WITH-Kale-Agrawal/6881d0e321d5cae7d5312b49d35423b7816f5687
https://www.semanticscholar.org/paper/DETERMINATION-OF-TRAZODONE-IN-HUMAN-PLASMA-BY-WITH-Kale-Agrawal/6881d0e321d5cae7d5312b49d35423b7816f5687
https://www.semanticscholar.org/paper/DETERMINATION-OF-TRAZODONE-IN-HUMAN-PLASMA-BY-WITH-Kale-Agrawal/6881d0e321d5cae7d5312b49d35423b7816f5687
https://pubmed.ncbi.nlm.nih.gov/40371913/
https://pubmed.ncbi.nlm.nih.gov/40371913/
https://www.tandfonline.com/doi/abs/10.1080/17576180.2025.2506349
https://www.omicsonline.org/pdfdownload.php?download=open-access-pdfs/analytical-method-development-and-validation-of-trazadone-hydrochloride-in-bulk-and-solid-dosage-form-using-uv-spectroph.pdf&aid=121837
https://www.tdcommons.org/cgi/viewcontent.cgi?article=7047&context=dpubs_series
https://patents.google.com/patent/CN105777745A/en
https://patents.google.com/patent/CN105777745A/en
https://www.chemicalbook.com/synthesis/trazodone-hydrochloride.htm
https://cdn.caymanchem.com/cdn/msds/19051m.pdf
https://www.benchchem.com/product/b563108/docs#introduction-the-indispensable-role-of-an-isotopic-standard
https://www.benchchem.com/product/b563108/docs#introduction-the-indispensable-role-of-an-isotopic-standard
https://www.benchchem.com/product/b563108/docs#introduction-the-indispensable-role-of-an-isotopic-standard
https://www.benchchem.com/product/b563108/docs#introduction-the-indispensable-role-of-an-isotopic-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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